Cas no 1261749-22-7 (3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde)

• Product Name: 3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde
• CAS No: 1261749-22-7
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 4963009
• Update Time: 2025-05-20

3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde

• Inchi： 1S/C9H9FO2/c10-9-7(4-2-6-11)3-1-5-8(9)12/h1,3,5-6,12H,2,4H2
• InChI Key： QUHHNNCCPMKKTO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCC=O)O

Computed Properties

• Exact Mass: 168.05865769 g/mol
• Monoisotopic Mass: 168.05865769 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.16
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Additional information on 3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde

3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde: A Comprehensive Overview

3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde (CAS No. 1261749-22-7) is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to as FHPA (Fluorinated Hydroxy Phenyl Propionaldehyde), belongs to the class of aromatic aldehydes and is characterized by its fluorinated phenolic ring attached to a propionaldehyde group.

The molecular structure of FHPA consists of a benzene ring substituted with a fluoro group at the 2' position and a hydroxyl group at the 3' position, which is further connected to a propionaldehyde moiety via a single bond. This arrangement imparts the compound with distinct electronic and steric properties, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of FHPA in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the fluorine atom at the ortho position of the phenolic ring enhances the compound's lipophilicity, which is crucial for improving bioavailability in pharmacological applications.

In addition to its pharmacological significance, FHPA has also been explored for its role in materials science. Researchers have investigated its ability to form stable complexes with metal ions, which could be utilized in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of FHPA typically involves a multi-step process that includes nucleophilic aromatic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, reducing the overall cost and improving scalability.

From an analytical standpoint, FHPA has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, electronic transitions, and intermolecular interactions.

In terms of biological activity, FHPA has demonstrated moderate inhibitory effects against several enzymes associated with inflammatory pathways. Preclinical studies suggest that it could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Moreover, FHPA has shown potential as an antioxidant agent due to its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for applications in food preservation, cosmetics, and nutraceuticals.

Recent research has also focused on the photophysical properties of FHPA, exploring its use as a fluorescent probe for sensing applications. The compound's ability to emit fluorescence under specific conditions could be harnessed for detecting trace amounts of metal ions or other analytes in complex matrices.

In conclusion, 3-(2'-Fluoro-3'-hydroxyphenyl)propionaldehyde (CAS No. 1261749-22-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool for both academic research and industrial development.